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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408

A comprehensive review of propoxycarbazone-sodium's efficacy in controlling key weed
species in winter wheat, with a comparative analysis against other leading herbicides. This
guide synthesizes data from multiple field trials to provide researchers and crop protection
professionals with a clear, data-driven overview of its performance.

Propoxycarbazone-sodium, a post-emergence herbicide belonging to the sulfonylamino-
carbonyl-triazolinone chemical class, is widely utilized for the control of grass and broadleaf
weeds in cereal crops. Its primary mode of action is the inhibition of the acetolactate synthase
(ALS) enzyme, a key enzyme in the biosynthesis of branched-chain amino acids in plants.[1]
This guide provides a meta-analysis of field trial data, comparing the performance of
propoxycarbazone-sodium with other common herbicides used in winter wheat, including
sulfosulfuron, mesosulfuron-methyl, and pyroxsulam.

Comparative Efficacy in Weed Control

Field trials consistently demonstrate the effectiveness of propoxycarbazone-sodium against a
range of problematic weeds in winter wheat. The following tables summarize the quantitative
data on weed control efficacy from various studies.

Table 1: Efficacy of Propoxycarbazone-Sodium and Alternative Herbicides Against Key Grass
Weeds in Winter Wheat
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Alopecurus
Bromus . Apera
L Bromus myosuroide . .
Application . tectorum spica-venti
. secalinus
Herbicide Rate (g (Downy (Loose
. (Cheat) (Blackgrass .
a.i./ha) Brome) Silky-bent)
Control (%) ) Control
Control (%) Control (%)
(%)
Propoxycarba
) 45 97+ 84-99 69-95 74-100
zone-sodium
Similar to or
less than
Sulfosulfuron 35 30-81 - -
propoxycarba
zone
Mesosulfuron 57 (in
- - o 69-95 -
-methyl combination)
Pyroxsulam 18.4 97+ 84-99 - -

Data compiled from multiple field studies.[1][2][3] Efficacy can vary based on environmental

conditions, weed growth stage, and the use of adjuvants.

Table 2: Impact of Adjuvants on the Efficacy of Propoxycarbazone-Sodium against Bromus

sterilis
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Application . . Increase in
Treatment . Carrier Adjuvant .
Rate (g a.i./ha) Efficacy (%)
Propoxycarbazo
) 42 Water None -
ne-sodium
Propoxycarbazo Methylated Seed
) 42 Water ) 5-35
ne-sodium Oil (MSO)
Propoxycarbazo Non-ionic 17 (in one study
) 42 Water
ne-sodium Surfactant (NIS) year)
Propoxycarbazo Organosilicone ]
_ 42 Water Negative effect
ne-sodium Surfactant
Propoxycarbazo Urea Ammonium 5-30 lower than
ne-sodium Nitrate (UAN) water

Data from a study conducted in North Bohemia, Central Europe.[4] The addition of methylated
seed oil (MSO) as an adjuvant consistently enhanced the performance of propoxycarbazone-
sodium.

Experimental Protocols

The field trials cited in this guide were predominantly conducted following the guidelines
established by the European and Mediterranean Plant Protection Organization (EPPO).[5][6][7]
These standardized protocols ensure the reliability and comparability of the data generated.

Key Parameters of a Standardized Herbicide Efficacy Field Trial (based on EPPO guidelines):

e Trial Design: Randomized Complete Block Design (RCBD) is a common design, with a
minimum of four replications for each treatment.[8]

e Plot Size: Minimum plot size is typically 10-20 square meters.[9]

o Treatments: Include an untreated control, the test product at various doses, and reference
products (alternative herbicides).
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o Application: Herbicides are applied post-emergence at specific crop and weed growth stages
(e.g., tillering stage of wheat). Application equipment is calibrated to ensure uniform
coverage.

¢ Assessments:

o Weed Control Efficacy: Assessed visually as a percentage of control compared to the
untreated plot at specific intervals after application.

o Crop Tolerance (Phytotoxicity): Visual assessment of any crop injury, such as stunting or
discoloration, is recorded.

o Yield: Crop yield is measured at harvest to determine the impact of weed control on
productivity.

» Data Analysis: Statistical analysis (e.g., ANOVA) is performed on the collected data to
determine significant differences between treatments.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of a typical herbicide field trial and the mechanism of action of
propoxycarbazone-sodium, the following diagrams are provided.
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Figure 1. A generalized workflow for a herbicide efficacy field trial.
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Figure 2. Mechanism of action of propoxycarbazone-sodium via ALS inhibition.

Conclusion

The meta-analysis of field trial data indicates that propoxycarbazone-sodium is a highly
effective post-emergence herbicide for the control of key grass weeds in winter wheat. Its
performance is comparable or, in some cases, superior to other commonly used ALS-inhibiting
herbicides such as sulfosulfuron and pyroxsulam, particularly for the control of Bromus species.
[2] The efficacy of propoxycarbazone-sodium can be significantly enhanced with the addition of
a methylated seed oil (MSO) adjuvant.[4] Adherence to standardized experimental protocols,
such as those provided by EPPO, is crucial for generating reliable and comparable data in
herbicide efficacy trials. This data-driven comparison guide serves as a valuable resource for
researchers and professionals in the development and implementation of effective weed
management strategies in cereal production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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